Cas no 496027-91-9 (1,3-diethyl 5-(2-{thieno[2,3-d]pyrimidin-4-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate)

• Product Name: 1,3-diethyl 5-(2-{thieno[2,3-d]pyrimidin-4-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate
• CAS No: 496027-91-9
• MF: C₂₀H₁₉N₃O₅S₂
• MW: 445.511962175369
• CID: 5871109
• PubChem ID: 2132626
• Update Time: 2025-05-26

1,3-diethyl 5-(2-{thieno[2,3-d]pyrimidin-4-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 5-(2-(thieno[2,3-d]pyrimidin-4-ylthio)acetamido)isophthalate
• 1,3-Benzenedicarboxylic acid, 5-[[2-(thieno[2,3-d]pyrimidin-4-ylthio)acetyl]amino]-, 1,3-diethyl ester
• 496027-91-9
• diethyl 5-[(2-thieno[2,3-d]pyrimidin-4-ylsulfanylacetyl)amino]benzene-1,3-dicarboxylate
• Z20246904
• AKOS001054824
• F1174-3210
• 1,3-diethyl 5-(2-{thieno[2,3-d]pyrimidin-4-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate

• Inchi： 1S/C20H19N3O5S2/c1-3-27-19(25)12-7-13(20(26)28-4-2)9-14(8-12)23-16(24)10-30-18-15-5-6-29-17(15)21-11-22-18/h5-9,11H,3-4,10H2,1-2H3,(H,23,24)
• InChI Key： KBMQROAZYWWGOF-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=CC(NC(CSC2N=CN=C3SC=CC3=2)=O)=CC(C(OCC)=O)=C1

Computed Properties

• Exact Mass: 445.07661306g/mol
• Monoisotopic Mass: 445.07661306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 665.0±55.0 °C(Predicted)
• pka: 12.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 1,3-diethyl 5-(2-{thieno[2,3-d]pyrimidin-4-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate

Comprehensive Analysis of 1,3-diethyl 5-(2-{thieno[2,3-d]pyrimidin-4-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate (CAS No. 496027-91-9)

The compound 1,3-diethyl 5-(2-{thieno[2,3-d]pyrimidin-4-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate (CAS No. 496027-91-9) is a highly specialized organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure, featuring a thieno[2,3-d]pyrimidine core and diethyl benzene-1,3-dicarboxylate moieties, makes it a subject of interest for drug discovery and advanced material applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and small-molecule therapeutics.

One of the most searched topics related to this compound is its potential application in cancer research. The thieno[2,3-d]pyrimidine scaffold is known for its ability to interact with various protein kinases, which are critical targets in oncology. Recent studies suggest that derivatives of this scaffold, including 1,3-diethyl 5-(2-{thieno[2,3-d]pyrimidin-4-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate, may exhibit promising anti-proliferative properties. This aligns with the growing demand for novel small-molecule inhibitors in precision medicine.

Another area of interest is the compound's synthetic versatility. The presence of both sulfanyl and carboxylate functional groups allows for further chemical modifications, enabling researchers to tailor its properties for specific applications. This adaptability is particularly valuable in medicinal chemistry, where structure-activity relationship (SAR) studies are essential for optimizing drug candidates. The compound's CAS No. 496027-91-9 is frequently queried in databases like PubChem and Reaxys, highlighting its relevance in academic and industrial research.

From a materials science perspective, the thieno[2,3-d]pyrimidine moiety contributes to the compound's potential use in organic electronics. Its conjugated system and electron-rich nature make it a candidate for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. As the demand for sustainable energy solutions grows, researchers are keen to explore such heterocyclic compounds for their electronic properties.

In summary, 1,3-diethyl 5-(2-{thieno[2,3-d]pyrimidin-4-ylsulfanyl}acetamido)benzene-1,3-dicarboxylate (CAS No. 496027-91-9) represents a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structural features and functional groups make it a valuable tool for researchers addressing some of today's most pressing scientific challenges.